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Compound of Interest

Compound Name: GDC-0134

Cat. No.: B10823787

Essential Safety and Handling Guide for GDC-
0134

This guide provides crucial safety and logistical information for the handling, storage, and
disposal of GDC-0134, a potent and selective dual leucine zipper kinase (DLK) inhibitor. The
following procedures are designed to ensure the safety of researchers and laboratory
personnel.

Hazard Identification and Summary

GDC-0134 is a chemical compound for research use only. While a comprehensive public
hazard profile is not fully established, it is prudent to handle it as a potentially hazardous
substance. The primary route of exposure is likely through inhalation, ingestion, or skin/eye
contact. A Safety Data Sheet (SDS) provides more specific details on potential hazards.

Personal Protective Equipment (PPE)

Consistent and proper use of Personal Protective Equipment (PPE) is the most critical step in
minimizing exposure risk. The following PPE is mandatory when handling GDC-0134 in solid
form or in solution.
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Equipment Specification Purpose

Nitrile or neoprene gloves
Hand Protection (double-gloving Prevents skin contact.

recommended)

ANSI-rated safety glasses with
Protects eyes from dust

Eye Protection side shields or chemical splash ) o
particles and liquid splashes.
goggles
] Protects against contamination
Body Protection Fully-buttoned laboratory coat

of personal clothing.

Required when handling the

solid powder outside of a ] ] ]
) ) » ) Prevents inhalation of fine
Respiratory Protection certified chemical fume hood. )
particles.
Use a NIOSH-approved

respirator.

Operational Plan: Handling and Solution
Preparation

Adherence to a strict operational workflow is essential for safe handling.
3.1. Engineering Controls

 All work involving the solid form of GDC-0134 (e.g., weighing, aliquoting) must be conducted
in a certified chemical fume hood or a ventilated balance safety enclosure to prevent
inhalation of the powder.

o A safety shower and eyewash station must be readily accessible in the laboratory.
3.2. Step-by-Step Handling Protocol

» Preparation: Designate a specific area within the chemical fume hood for handling GDC-
0134. Cover the work surface with absorbent, disposable bench paper.
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Donning PPE: Before handling the compound, put on all required PPE as specified in the
table above.

Weighing: Carefully weigh the desired amount of GDC-0134 powder in the fume hood. Use
anti-static tools and a tared weigh boat.

Solubilization: GDC-0134 is often dissolved in solvents like DMSO. Add the solvent slowly
and carefully to the vessel containing the GDC-0134 powder. Keep the container capped or
covered as much as possible during this process.

Labeling: Clearly label the container with the compound name, concentration, solvent, date,
and appropriate hazard warnings.

Decontamination: After handling, wipe down the work surface, balance, and any equipment
used with an appropriate solvent (e.g., 70% ethanol) to remove any residual compound.

Doffing PPE: Remove PPE in the correct order (gloves last) to prevent self-contamination.
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Preparation Phase
Start: Retrieve GDC-0134
from -20°C/-80°C Storage

Check inventory

4

Prepare Fume Hood:
Cover surface with
disposable bench paper.

Don PPE:
- Lab Coat

- Double Gloves (Nitrile)
- Safety Goggles

Proceed to handling

Handling Phase|(in Fume Hood)
\4
‘Weigh Solid GDC-0134:
Use ventilated enclosure
and anti-static tools.

4

Prepare Solution:
Slowly add solvent (e.g., DMSO)

to the powder.

\ 4
Label Container:
Name, Conc., Solvent,
Date, Hazard Info

After experiment/use

Cleanup & Djisposal Phase
\4
Decontaminate Workspace:
‘Wipe down fume hood and
equipment with 70% Ethanol.
A

Dispose of Waste:
- Contaminated PPE
- Bench paper
- Empty vials
(Follow institutional hazardous
waste guidelines)

\ 4

Doff PPE in designated area
(gloves last).

‘Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of GDC-0134 from storage to disposal.
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Storage and Disposal

4.1. Storage
e Solid Form: Store GDC-0134 in a tightly sealed container in a freezer at or below -20°C.

e Stock Solutions: For stock solutions in DMSO, it is recommended to store them at -80°C for
long-term stability (up to 6 months) or at -20°C for shorter periods (up to 1 month).[1] Aliquot
solutions to avoid repeated freeze-thaw cycles.

4.2. Disposal Plan

o All waste materials contaminated with GDC-0134, including used PPE (gloves, bench
paper), empty vials, and pipette tips, must be disposed of as hazardous chemical waste.

» Follow all local, state, and federal regulations for hazardous waste disposal. Do not dispose
of GDC-0134 down the drain or in the regular trash.

e Unused GDC-0134 solutions should also be collected in a designated, sealed hazardous
waste container.

First Aid and Emergency Procedures
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Exposure Route First Aid Measures

Move the individual to fresh air immediately. If
Inhalation breathing is difficult, provide oxygen. Seek

medical attention.

Immediately remove contaminated clothing.
) Wash the affected area thoroughly with soap
Skin Contact )
and plenty of water for at least 15 minutes. Seek

medical attention if irritation develops.

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting
Eye Contact ) ) ]

the upper and lower eyelids. Seek immediate

medical attention.

Do NOT induce vomiting. Wash out the mouth
Ingestion with water, provided the person is conscious.

Seek immediate medical attention.

Scientific Context: Mechanism of Action

GDC-0134 is a potent inhibitor of Dual Leucine Zipper Kinase (DLK), also known as MAP3K12.
DLK is a key regulator of the c-Jun N-terminal kinase (JNK) signaling pathway, which is
involved in neuronal stress responses, axon degeneration, and apoptosis.[2][3] By inhibiting
DLK, GDC-0134 blocks the downstream activation of the JNK pathway, which has been
explored as a therapeutic strategy for neurodegenerative diseases like amyotrophic lateral
sclerosis (ALS).[2][3]
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Simplified JNK Signaling Pathway

Neuronal Stress / Injury

GDC-0134
inhibits
DLK (MAP3K12)
phosphorylates
MKK4 / MKK?7

phosphorylates
phosphorylates

promotes

Axon Degeneration
Apoptosis
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Caption: GDC-0134 inhibits DLK, blocking the JNK pathway and neuronal apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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